2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H20N2O2S/c1-2-11-21-14-9-5-3-7-12(14)16(20)19-17-18-13-8-4-6-10-15(13)22-17/h3,5,7,9H,2,4,6,8,10-11H2,1H3,(H,18,19,20)
• InChI Key: NBWDZDRNMRZJFE-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)NC2=NC3=C(S2)CCCC3

Description

2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating various cellular pathways. For instance, it has been reported that the compound inhibits the activity of histone deacetylase enzymes, which are involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide have been extensively studied in vitro and in vivo. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been reported to reduce inflammation in animal models of arthritis and to exhibit anticonvulsant activity in animal models of epilepsy. Additionally, the compound has been found to protect neuronal cells from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide in lab experiments is its relatively low toxicity. This makes it a suitable compound for in vitro and in vivo studies. However, the compound's solubility in water is limited, which can pose a challenge in some experiments. Additionally, the compound's mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its pharmacological effects.

Future Directions

There are several future directions for the study of 2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide. One area of interest is the compound's potential as an anticancer agent. Further studies are needed to determine the compound's efficacy in animal models of cancer and to elucidate its mechanism of action. Another area of interest is the compound's neuroprotective properties. Studies are needed to investigate the compound's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, the compound's anti-inflammatory and antioxidant properties could be further explored in the context of various diseases and conditions.

Synthesis Methods

The synthesis of 2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide involves the reaction of 2-aminobenzamide with 2-propoxyethan-1-ol and 2-mercaptobenzothiazole in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is isolated by filtration and recrystallization. The purity and identity of the compound are confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

2-propoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, anti-inflammatory agent, and anticonvulsant agent. The compound has also been investigated for its neuroprotective and antioxidant properties.